2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H14F3N3O2S2/c22-13-3-1-12(2-4-13)10-25-18(28)11-31-21-26-17-5-6-30-19(17)20(29)27(21)16-8-14(23)7-15(24)9-16/h1-9H,10-11H2,(H,25,28)
• InChI Key: ZIDVYBDTHFFFOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3)F
• Molecular Formula: C21H14F3N3O2S2
• Molecular Weight: 461.5 g/mol

Description

2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C21H14F3N3O2S2 and its molecular weight is 461.48. The purity is usually 95%.
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Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

Research on compounds structurally related to the chemical often focuses on preclinical pharmacology and pharmacokinetics. For instance, CERC‐301, a compound with a pyrimidinyl and fluorophenyl functional group, similar to the compound of interest, has been studied for its pharmacodynamic and pharmacokinetic properties. This compound is an N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist with potential applications in major depressive disorder. It has demonstrated high binding affinity specific to GluN2B, with detailed studies on its efficacy, dose-response relationship, and safety profile in preclinical models. Such studies provide a translational approach to guide dose selection in clinical trials (Garner et al., 2015).

Environmental Analysis of Perfluorinated Compounds

Perfluorinated compounds, which include fluorophenyl groups, are commonly analyzed in environmental and human samples due to their widespread use and potential toxicity. Research in this area focuses on developing sensitive and high-throughput methods for measuring trace levels of these compounds, as seen in studies involving the measurement of perfluorinated organic acids and amides in human serum and milk (Kuklenyik et al., 2004). This research is crucial for monitoring human exposure and understanding the environmental impact of these substances.